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Compound of Interest

Compound Name: 1-Ethyl-2,3-dimethylbenzene

Cat. No.: B1294627 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Ethyl-2,3-dimethylbenzene,

including its chemical and physical properties, safety information, and relevant experimental

protocols.

Chemical Identification and Properties
1-Ethyl-2,3-dimethylbenzene, also known as 3-Ethyl-o-xylene, is an aromatic hydrocarbon.[1]

[2] Its unique structure consists of a benzene ring substituted with one ethyl and two adjacent

methyl groups.[3]

CAS Number: 933-98-2[1][2][4]

Molecular Formula: C₁₀H₁₄[1][4][5]

Synonyms:

2,3-Dimethylethylbenzene[1]

3-Ethyl-o-xylene[1][2]

1,2-Dimethyl-3-ethylbenzene[2]

3-Ethyl-1,2-dimethylbenzene[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1294627?utm_src=pdf-interest
https://www.benchchem.com/product/b1294627?utm_src=pdf-body
https://www.benchchem.com/product/b1294627?utm_src=pdf-body
https://www.molport.com/shop/compound/Molport-006-112-675
https://webbook.nist.gov/cgi/cbook.cgi?ID=C933982&Units=IS
https://www.solubilityofthings.com/1-ethyl-23-dimethyl-benzene
https://www.molport.com/shop/compound/Molport-006-112-675
https://webbook.nist.gov/cgi/cbook.cgi?ID=C933982&Units=IS
https://www.achemblock.com/o30455-1-ethyl-2-3-dimethylbenzene.html
https://www.molport.com/shop/compound/Molport-006-112-675
https://www.achemblock.com/o30455-1-ethyl-2-3-dimethylbenzene.html
https://www.echemi.com/produce/pr220729242583-1-ethyl-2-3-dimethylbenzene.html
https://www.molport.com/shop/compound/Molport-006-112-675
https://www.molport.com/shop/compound/Molport-006-112-675
https://webbook.nist.gov/cgi/cbook.cgi?ID=C933982&Units=IS
https://webbook.nist.gov/cgi/cbook.cgi?ID=C933982&Units=IS
https://webbook.nist.gov/cgi/cbook.cgi?ID=C933982&Units=IS
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A summary of its key quantitative properties is presented in the tables below.

Table 1: Physical and Chemical Properties

Property Value Source

Molecular Weight 134.22 g/mol [1][4]

Boiling Point 194 °C [5]

Melting Point -49.5 °C to -50 °C [5][6]

Density 0.870 - 0.892 g/cm³ at 20 °C [5][6]

Refractive Index 1.498 - 1.503 [5][6]

Solubility

Insoluble in water; Soluble in

nonpolar organic solvents like

hexane and ether.[3]

[3]

Flash Point 51 °C [5]

Vapor Pressure Data not readily available

XLogP3 2.86580 [5]

Table 2: Spectroscopic Data Identifiers

Spectroscopic Data Availability Source

Infrared (IR) Spectrum Available [2][7]

Mass Spectrum (Electron

Ionization)
Available [2][8]

UV/Visible Spectrum Available [2]

Gas Chromatography Data Available [2]

NMR, HPLC, LC-MS, UPLC
Potentially available from

suppliers
[9]
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Safety and Handling
1-Ethyl-2,3-dimethylbenzene is a flammable liquid and requires careful handling in a well-

ventilated area, away from sources of ignition.[10][11]

GHS Hazard Statements:

H302: Harmful if swallowed.[12]

H319: Causes serious eye irritation.[12]

Precautionary Statements (Selected):

P264: Wash hands thoroughly after handling.[12]

P270: Do not eat, drink or smoke when using this product.[12]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[12]

P301+P317: IF SWALLOWED: Get medical help.[12]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[12]

Prolonged or repeated exposure may cause damage to the kidneys, liver, and blood.[10] It is

classified as a Group 3 substance (Unclassifiable as to its carcinogenicity to humans) by IARC.

[10] Always consult the full Safety Data Sheet (SDS) before handling this chemical.

Experimental Protocols
Synthesis of Substituted Ethylbenzenes

A common method for the synthesis of ethyl-substituted benzene derivatives is the Friedel-

Crafts alkylation.[13] This electrophilic aromatic substitution reaction involves the reaction of an

alkyl halide (e.g., chloroethane) or an alkene (e.g., ethene) with an aromatic ring in the

presence of a Lewis acid catalyst, such as aluminum chloride (AlCl₃).[13]

Generalized Friedel-Crafts Alkylation Protocol:
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Reactant Preparation: The aromatic substrate (in this case, a dimethylbenzene isomer) is

dissolved in a suitable inert solvent.

Catalyst Addition: The Lewis acid catalyst (e.g., AlCl₃) is added cautiously to the reaction

mixture, typically under an inert atmosphere (e.g., nitrogen or argon) to prevent moisture

contamination.

Alkylation: The alkylating agent (e.g., chloroethane or ethene gas) is slowly introduced into

the reaction mixture. The reaction is often exothermic and may require cooling to control the

temperature.

Reaction Monitoring: The progress of the reaction can be monitored by techniques such as

Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

Work-up: Once the reaction is complete, the reaction mixture is quenched by pouring it onto

ice and water. This deactivates the catalyst.

Extraction: The organic product is extracted from the aqueous layer using an immiscible

organic solvent (e.g., diethyl ether or dichloromethane).

Purification: The extracted product is then purified using techniques such as distillation or

column chromatography to isolate the desired 1-ethyl-2,3-dimethylbenzene from any

isomers or byproducts.

A more advanced, one-step production of ethylbenzene from syngas and benzene has also

been described, utilizing a three-bed catalytic system.[14] This method involves the conversion

of syngas to low-carbon olefins, followed by the highly selective alkylation of benzene.[14]
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General Workflow for Friedel-Crafts Alkylation

Preparation

Reaction

Work-up & Purification

Final Product

Dissolve Aromatic Substrate
(e.g., o-xylene) in Inert Solvent

Add Lewis Acid Catalyst
(e.g., AlCl3) under Inert Atmosphere

Introduce Alkylating Agent
(e.g., Chloroethane)

Monitor Reaction Progress
(TLC or GC)

Quench Reaction with Ice/Water

Extract Product with Organic Solvent

Purify by Distillation or Chromatography

1-Ethyl-2,3-dimethylbenzene

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of 1-Ethyl-2,3-dimethylbenzene.
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Analytical Workflow for Product Characterization

Sample Preparation

Spectroscopic Analysis Chromatographic Analysis

Data Interpretation

Obtain Purified Product

Prepare Sample for Analysis
(e.g., dissolve in appropriate solvent)

Mass Spectrometry (MS)
(Determine Molecular Weight)

Infrared (IR) Spectroscopy
(Identify Functional Groups)

Nuclear Magnetic Resonance (NMR)
(Elucidate Molecular Structure)

Gas Chromatography (GC)
(Assess Purity and Identify Isomers)

Confirm Structure and Purity of
1-Ethyl-2,3-dimethylbenzene

Click to download full resolution via product page

Caption: Workflow for the analytical characterization of 1-Ethyl-2,3-dimethylbenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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